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Compound of Interest

Compound Name: Meranzin

Cat. No.: B015861 Get Quote

Application Notes and Protocols for Meranzin
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of Meranzin
stock solutions for both in vitro and in vivo research applications. Additionally, a putative

signaling pathway is outlined to provide context for its mechanism of action.

Data Presentation
A summary of the key quantitative data for Meranzin is presented in the table below for easy

reference.
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Parameter Value Reference(s)

Molecular Weight 260.29 g/mol [1]

Appearance
White to off-white crystalline

solid
[2]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[2][3][4]

Storage (Solid)
Desiccate at -20°C. Stable for

≥ 4 years.
[3][5]

Storage (Stock Solution)

Aliquots in tightly sealed vials

at -20°C. Generally usable for

up to two weeks.

[6]

Experimental Protocols
Protocol 1: Preparation of Meranzin Stock Solution for In
Vitro Cell Culture
This protocol describes the preparation of a 10 mM Meranzin stock solution in DMSO. This

concentration is suitable for subsequent dilution to typical working concentrations (e.g., 1-100

µM) in cell culture media.

Materials:

Meranzin powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Meranzin
using the following formula: Mass (mg) = 10 mmol/L * Volume (L) * 260.29 g/mol * 1000 mg/g

For 1 mL (0.001 L) of stock solution, 2.60 mg of Meranzin is required.

Weighing: Accurately weigh 2.60 mg of Meranzin powder using an analytical balance in a

sterile microcentrifuge tube.

Dissolution: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

Meranzin powder.

Mixing: Vortex the tube thoroughly until the Meranzin is completely dissolved. The solution

should be clear and free of particulates. Gentle warming (e.g., in a 37°C water bath for a few

minutes) can aid dissolution if necessary.

Sterilization (Optional but Recommended): For long-term storage and to ensure sterility, the

stock solution can be filtered through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

amber, or foil-wrapped microcentrifuge tubes or cryovials to minimize freeze-thaw cycles

and light exposure.

Label the aliquots clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C. Based on information for Meranzin hydrate, the solution is

generally usable for up to two weeks[6].

Workflow for In Vitro Stock Solution Preparation:
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Preparation Storage

Calculate Mass Weigh Meranzin Add DMSO Vortex to Dissolve Sterile Filter (Optional) Aliquot into Vials Store at -20°C

Preparation Administration

Weigh Meranzin Dissolve in DMSO Add PEG400 Add Saline Dropwise Vortex to Homogenize Prepare Fresh Daily Administer to Animal

Putative Meranzin Signaling Pathway

Meranzin

PI3K

Inhibition

AKT

mTORC1 Apoptosis

Inhibition

Cell Growth &
Proliferation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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